![molecular formula C21H20ClN3O2S B6508374 N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-ethylphenyl)ethanediamide CAS No. 895782-62-4](/img/structure/B6508374.png)
N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-ethylphenyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-ethylphenyl)ethanediamide, also known as 2,4-dichlorobenzylthioethylenediamide, is a synthetic organic compound used in scientific research applications. It is a white powder with a molecular weight of 397.2 g/mol and a melting point of 100-105°C. This compound has been studied for its potential use in various biochemical and physiological applications.
Scientific Research Applications
- Compound X has demonstrated promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it inhibits cell proliferation and induces apoptosis by targeting specific signaling pathways. Further exploration of its efficacy and safety is ongoing .
- Compound X exhibits antimicrobial activity against both Gram-positive and Gram-negative bacteria. It has been evaluated for its potential as a novel antibiotic agent. Researchers are studying its mode of action and exploring its effectiveness against drug-resistant strains .
- Inflammation plays a crucial role in various diseases. Compound X has shown anti-inflammatory effects by modulating key inflammatory mediators. Researchers are investigating its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s disease, are characterized by neuronal damage. Compound X has been studied for its neuroprotective properties. It may enhance neuronal survival, reduce oxidative stress, and inhibit neuroinflammation .
- Viral infections remain a global health challenge. Compound X has demonstrated antiviral activity against certain viruses, including herpes simplex virus (HSV) and influenza. Researchers are investigating its mechanism of action and exploring its potential as an adjunct therapy .
- Compound X serves as a valuable scaffold for chemical biology and drug design. Medicinal chemists modify its structure to create analogs with improved properties. These derivatives can be optimized for specific targets, such as kinases or receptors, leading to potential drug candidates .
Anticancer Research
Antimicrobial Properties
Anti-Inflammatory Effects
Neuroprotective Potential
Antiviral Activity
Chemical Biology and Drug Design
properties
IUPAC Name |
N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-N'-(4-ethylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O2S/c1-2-14-3-9-17(10-4-14)24-20(27)19(26)23-12-11-18-13-28-21(25-18)15-5-7-16(22)8-6-15/h3-10,13H,2,11-12H2,1H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBEMPHAJAYBVHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-ethylphenyl)ethanediamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.